Cas no 1095546-56-7 (2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile
• CAS No: 1095546-56-7
• MF: C₁₀H₉ClFN
• MW: 197.636564970016
• CID: 4571576
• PubChem ID: 55264559
• Update Time: 2025-05-22

2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile

• Inchi： 1S/C10H9ClFN/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,1-2H3
• InChI Key： FSFBPOMYJNWPGV-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=C(Cl)C=C1F)(C)C

Computed Properties

• Exact Mass: 197.0407551g/mol
• Monoisotopic Mass: 197.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile

Compound CAS No. 1095546-56-7: 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile

The compound 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile, identified by the CAS registry number CAS No. 1095546-56-7, is a synthetic organic compound with a unique structure that combines a nitrile group with a substituted aromatic ring. This compound has garnered attention in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its versatile properties and potential applications.

The molecular structure of 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile consists of a central nitrile group attached to a methyl-substituted aromatic ring. The aromatic ring is further substituted with chlorine and fluorine atoms at the 4 and 2 positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of CAS No. 1095546-56-7 in the development of novel agrochemicals. Researchers have explored its role as a precursor in the synthesis of herbicides and insecticides, where its stability and reactivity play crucial roles in enhancing the efficacy of these compounds. The presence of halogen atoms in the aromatic ring contributes to its ability to undergo various nucleophilic and electrophilic substitutions, making it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile has been investigated for its potential as a building block in drug discovery programs. Its ability to form stable bonds with other functional groups makes it an attractive candidate for designing bioactive molecules targeting various therapeutic areas, such as oncology and infectious diseases.

The synthesis of CAS No. 1095546-56-7 typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes for this compound, reducing costs and minimizing waste generation.

In terms of physical properties, 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile exhibits a melting point of approximately 80°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various laboratory procedures.

Toxicological studies on CAS No. 1095546-56-7 have revealed moderate acute toxicity in experimental animals, emphasizing the need for proper handling and storage procedures in industrial settings. Regulatory agencies have established guidelines to ensure safe use and minimize environmental impact during its production and application.

The growing demand for high-performance materials has also led to the exploration of 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile as a precursor in polymer synthesis. Its ability to form strong covalent bonds with other monomers offers potential applications in developing advanced materials for electronics, aerospace, and automotive industries.

In conclusion, the compound CAS No. 1095546-56-7, or 2-(4-chloro-2-fluorophenyl)-2-methylpropanenitrile, represents a versatile building block with diverse applications across multiple industries. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemistry.